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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

Get Quote

Tripropylene glycol dimethacrylate
51247-87-1

B15369399

Executive Summary & Chemical Identity[1]

Tripropylene glycol dimethacrylate (TPGDMA) is a low-volatility, difunctional monomer used

extensively as a crosslinking agent in photopolymers and dental composites. Unlike its
diacrylate cousin (TPGDA), TPGDMA exhibits lower skin irritation potential but retains

significant environmental hazards.

Proper disposal is not merely a regulatory checkbox; it is a chemical stability necessity.

Mismanagement leads to two primary risks: uncontrolled exothermic polymerization in waste

containers and long-term aquatic toxicity.[1]
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Parameter Technical Specification

Chemical Name Tripropylene glycol dimethacrylate

51247-87-1 (Note: distinct from TPGDA 42978-

CAS Number
66-5)
Physical State Viscous Liquid
] >110°C (Non-flammable for transport, but
Flash Point .
combustible)
Skin Sensitization (Cat 1), Aquatic Chronic (Cat
Key Hazard
2)
o Polymerizes in presence of free
Reactivity

radicals/peroxides/UV

Hazard-Based Disposal Logic (The "Why")

To ensure safety, you must understand the mechanism of hazard. We do not segregate
TPGDMA simply because "the rules say so," but to prevent specific chemical events.

A. The Polymerization Risk (Thermal Runaway)
TPGDMA is supplied with inhibitors (typically MEHQ) that require dissolved oxygen to function.

e The Risk: If TPGDMA waste is sealed in an air-tight container under nitrogen, or mixed with
initiators (peroxides, photoinitiators), the inhibitor is consumed. This triggers auto-
polymerization.

e The Result: This reaction is exothermic.[1] In a bulk waste drum, this heat cannot escape,
leading to a "runaway reaction," container rupture, or fire.

o Operational Rule: Never mix TPGDMA waste with "active” waste (waste containing initiators)
unless you are intentionally polymerizing it in a controlled, open environment.

B. Aquatic Toxicity (The Environmental Fate)

TPGDMA is toxic to aquatic life with long-lasting effects.[1][2][3][4]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://scipoly.com/wp-content/uploads/2020/09/m191-sds.pdf
https://scipoly.com/wp-content/uploads/2020/09/m191-sds.pdf
https://redox.com/wp-content/sds/2915.pdf
https://www.echemi.com/sds/tripropylene-glycol-diacrylate-pd20170419200636741.html
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/socialresponsability/safety-summuries/photocure-resins-sr-306-tpgda-gps-2013-04-11-v0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15369399?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

+ The Mechanism: Acrylates/methacrylates can bind to cellular proteins in aquatic organisms.

e Operational Rule: Under no circumstances can TPGDMA enter the sink/sewer system. It
must be captured for incineration.

Disposal Decision Matrix

The following workflow dictates the handling of TPGDMA based on the physical state of the

waste.

Label: 'Non-Hazardous'
Identify TPGDMA Waste (If Polymerized) OR
'Hazardous Waste'

Physical State?

Pure/Mixed Monomer Spills/Cleaning Bottles/Drums

Bulk Liquid (>50 mL) Trace / Wipes / Sharps Empty Container
Segregate into Method B: In-Lab Method C: Triple Rinse
Compatible Carboy (HDPE) Solidification (UV/Chem) (Solvent Wash)

olidified Inert Plastic

Preferred RCRA Empty

Standard Trash
(If Local Regs Permit)

Method A: Commercial
Incineration
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Figure 1: Decision tree for segregating and treating Tripropylene glycol dimethacrylate
waste streams.

Detailed Operational Protocols
Protocol A: Bulk Liquid Waste (The Standard)

Use this for expired stock or reaction leftovers >50 mL.

Container Selection: Use High-Density Polyethylene (HDPE) or glass. Avoid PVC, which can
be softened by some methacrylate monomers over time.

 Stabilization: Ensure the waste container has "headspace" (air gap). Do not fill >90%. The
oxygen in the headspace keeps the MEHQ inhibitor active.

e Segregation:

o Do Mix: With other non-halogenated organic solvents (acetone, ethanol) if the waste
stream is destined for fuel blending/incineration.

o Do NOT Mix: With oxidizers, peroxides, or heavy metal wastes.

e Labeling: Label as "Hazardous Waste - Toxic (Aquatic), Irritant.”

Disposal: Ship via licensed waste hauler for high-temperature incineration.

Protocol B: Solidification (Spills & Trace Waste)

Use this for paper towels, bench covers, or small residual amounts (<50 mL).

Scientific Rationale: TPGDMA is a monomer.[4] Once polymerized, it becomes a solid plastic
(polymethacrylate), which is generally chemically inert and non-leaching.

Step-by-Step:

o Absorb: Soak up liquid spills with polypropylene pads or vermiculite.
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e Initiate (The "Cure"):
o Option 1 (UV): If you have a UV curing lamp, expose the waste pads to UV light until hard.

o Option 2 (Chemical): If liquid remains, add a small amount of thermal initiator (e.g.,
Benzoyl Peroxide) cautiously.

o Warning: Polymerization is exothermic.[1] Do not treat large volumes (>100g) at once to
avoid fire risk.

» Disposal: Once fully cured (hard, non-tacky), the material is essentially scrap plastic.

o Compliance Check: Verify with your local EHS.[5] In many jurisdictions (e.g., US RCRA),
polymerized plastic is non-hazardous trash. If uncured residue remains, it must be treated
as hazardous solid waste.[5]

Protocol C: Empty Container Management (RCRA
Compliance)

Use this for original vendor bottles.

Under US EPA regulations (40 CFR § 261.7), a container is "RCRA Empty" if:

¢ Pouring: All wastes have been removed that can be removed by pouring/pumping.
e Triple Rinse:

o Wash 1: Add solvent (Acetone or Isopropanol) ~10% of volume. Shake well. Pour rinsate
into Liquid Waste (Protocol A).

o Wash 2: Repeat.
o Wash 3: Repeat.
o Defacing: Cross out the label.[5]

o Disposal: The bottle can now be recycled or thrown in regular trash.
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Emergency Response: Spills

If a significant volume (>1 Liter) of TPGDMA is spilled:

o Evacuate & Ventilate: Although low volatility, aerosols can irritate the respiratory tract.
o PPE: Nitrile gloves (double gloved recommended) and safety goggles.

e Contain: Use a spill pillow or sand dike to prevent entry into floor drains.

o Clean: Absorb with inert material.[6][1] Do not use sawdust (combustible + oxidizer risk if
mixed with peroxides).

e Wash: Clean the surface with soap and water; TPGDMA is hydrophobic and requires
surfactant to remove.

References & Regulatory Grounding[5][6][7][8][9]
[10]

o National Institute of Standards and Technology (NIST).Tripropylene glycol diacrylate
(Related Isomer Data). WebBook. Available at: [Link]

» U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[7]
Available at: [Link]

o PubChem.Tripropylene glycol dimethacrylate Compound Summary (CAS 51247-87-1).
National Library of Medicine. Available at: [Link]

Disclaimer: This guide is for educational purposes for trained personnel. Always consult your
institution's Environmental Health & Safety (EHS) officer and local government regulations
before disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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